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Compound of Interest

Compound Name:
5,8-Dibromo-2,3-

diethylquinoxaline

Cat. No.: B597577 Get Quote

Technical Overview of 5,8-Dibromo-2,3-
diethylquinoxaline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical compound 5,8-Dibromo-2,3-
diethylquinoxaline, including its chemical identity and molecular structure. Due to the limited

availability of published research on this specific molecule, this document focuses on

foundational data.

Core Compound Data
The fundamental chemical identifiers for 5,8-Dibromo-2,3-diethylquinoxaline are summarized

below. This information is critical for substance registration, safety data sheet (SDS) authoring,

and experimental design.
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Identifier Value

CAS Number 148231-14-5[1][2]

Molecular Formula C₁₂H₁₂Br₂N₂[1]

Molecular Weight 344.05 g/mol

Purity >98% (as determined by HPLC)[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 5,8-Dibromo-2,3-
diethylquinoxaline are not readily available in peer-reviewed literature. However, a general

synthetic route for similar dibromo-quinoxaline derivatives can be conceptualized.

A plausible synthetic pathway would involve the condensation of a dibromo-substituted o-

phenylenediamine with a 1,2-dicarbonyl compound, in this case, 3,4-hexanedione. The logical

workflow for such a synthesis and subsequent purification is outlined in the diagram below.

General Synthesis Workflow
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Caption: Hypothetical synthesis workflow for 5,8-Dibromo-2,3-diethylquinoxaline.

Signaling Pathways and Applications
Currently, there is no specific information in the scientific literature detailing the involvement of

5,8-Dibromo-2,3-diethylquinoxaline in any signaling pathways or its direct application in drug

development. Quinoxaline derivatives, as a class of compounds, are known to be of interest in

medicinal chemistry for their potential as anticancer, antiviral, and antibacterial agents. They

are also utilized as building blocks in the synthesis of organic semiconductors.[3][4] The

specific biological activity and potential applications of the diethyl-substituted dibromo-

quinoxaline presented here remain an area for future research.

The diagram below illustrates a generalized logical relationship for the screening of a novel

quinoxaline derivative in a drug discovery context.
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Drug Discovery Screening Logic
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Caption: A generalized workflow for the evaluation of a novel chemical entity in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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